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Get Quote

The following table summarizes key performance data from scientific studies on various diclofenac

formulations. Note that the "transdermal patch" data is inferred from research on advanced patch prototypes,

not a commercially available 1.3% diclofenac epolamine patch.

Formulation
Type

Diclofenac
Salt / Type

Drug
Concentration

Key Permeation Findings
Study
Type &
Model

Hydrogel Diclofenac
Sodium

1% Cumulative absorption after 5h
was ~10x that of a 1.16% DDEA

emulsion gel and ~2x that of a
2.32% DDEA emulsion gel [1].

Ex vivo,
human

skin [1]

Emulgel Diclofenac
Sodium

1% Showed significantly greater
extent of drug permeation and

retention in human skin compared
to other formulations (e.g., gel,

ointment) [2].

Ex vivo,
human

skin [2]

Emulsion
(DDEA)

Diclofenac

Diethylamine
(DDEA)

1.16% Exhibited statistically significant
higher permeation at 24h (554
ng/cm²) vs. a 5% diclofenac

sodium gel (361 ng/cm²); 7-fold

Ex vivo,

human
skin [3]
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Formulation
Type

Diclofenac
Salt / Type

Drug
Concentration

Key Permeation Findings
Study
Type &
Model

higher percentage of applied dose

permeated [3].

Gel (High
Concentration)

Diclofenac

Sodium

5% Lower cumulative absorption (361

ng/cm²) and percentage of
applied dose permeated (0.077%)

compared to a 1.16% DDEA
emulsion, despite higher drug

concentration [3].

Ex vivo,

human
skin [3]

Nanofiber Patch
(Prototype)

Diclofenac

Diethylamine

N/S Demonstrated controlled release

and enhanced skin permeation of
DDEA when combined with

penetration enhancers (farnesol,
nerolidol) [4].

Ex vivo,

rat skin
[4]

Abbreviations: DDEA (Diclofenac Diethylamine); N/S (Not Specified).

Detailed Experimental Data and Protocols

For a deeper understanding, here are the methodologies and findings from the key studies cited.

Human Skin Permeation: Hydrogel vs. Emulsion Gels

Objective: To compare the ex vivo transdermal flux of three topical diclofenac formulations [1].

Protocol:
Skin Model: Human abdominal skin, dermatomed to ~500 μm [1].

Method: Franz diffusion cells, receptor compartment maintained at 32°C [1].
Application: ~200 mg of test formulation applied to donor cell [1].

Analysis: Receptor medium sampled over 48 hours; diclofenac concentration determined by
validated HPLC [1].

Key Findings:
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The 1% diclofenac sodium hydrogel showed a faster onset and greater absorption rate than the

emulsion gels (DDEA 1.16% and 2.32%) [1].
Raman spectroscopy indicated that the homogeneous mixture of the hydrogel may contribute to

its superior performance compared to the non-homogeneous emulsion gels [1].

Human Skin Permeation: Emulsion (DDEA) vs. High-
Concentration Gel

Objective: To compare the skin permeability of a 1.16% DDEA emulsion and a 5% diclofenac sodium

gel [3].
Protocol:

Skin Model: Ex vivo human abdominal skin, dermatomed to ~400 μm; barrier integrity
confirmed [3].

Method: Franz diffusion cells, static type, maintained at 32°C [3].
Application: Single, fixed dose of 10 mg/cm² applied to 0.64 cm² skin area [3].

Analysis: Receptor fluid sampled over 24h; diclofenac quantified by LC-MS/MS [3].
Key Findings:

The 1.16% DDEA emulsion had 54% higher cumulative absorption than the 5% diclofenac
sodium gel, demonstrating that a higher drug concentration does not guarantee better

absorption [3].
Formulation characteristics: The DDEA emulsion had lower viscosity (10.29 Pa.s) than the

Na gel (24.82 Pa.s), which may influence spreadability and drug release [3].

Advanced Patch Development: Nanofiber Formulations

Objective: To formulate and evaluate nanofibers loaded with DDEA for use as a transdermal patch

[4].
Protocol:

Formulation: Diclofenac diethylamine nanofibers prepared using electrospinning with EC
and PVA polymers, with/without penetration enhancers (farnesol, nerolidol) [4].

Analysis:
Drug State: DSC and XRD analyses confirmed the transition of crystalline DDEA to an

amorphous state within the nanofiber matrix, enhancing solubility and release [4].
Release & Permeation: Drug release and permeation rates were tested using Franz

diffusion cells with cellophane membranes and rat skin [4].
Key Findings:
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The incorporation of penetration enhancers produced uniform, bead-free nanofibers and

positively influenced drug release and skin permeation [4].
The combination of EC and PVA polymers with a penetration enhancer is promising for creating

effective DDEA transdermal patches [4].

Experimental Workflow for Formulation Comparison

The diagram below outlines a generalized experimental workflow for comparing transdermal formulations,

based on the methodologies cited.
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Key Insights for Drug Development Professionals

Formulation Supersedes Concentration: A lower-concentration, well-designed emulsion (DDEA

1.16%) can outperform a higher-concentration gel (Na 5%) in terms of total skin permeation. This
highlights that excipient composition, salt form, and microstructure (Q3) are critical factors beyond

quantitative (Q1) and qualitative (Q2) sameness [2] [3].
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Salt Form and Vehicle Matter: Diclofenac diethylamine in an emulsion vehicle demonstrated

favorable permeation. Furthermore, research into patches shows that formulating DDEA into
amorphous nanofibers can enhance release and permeation profiles [3] [4].

Systemic Exposure is Lower with Topicals: A clinical study found that systemic exposure with a
1% diclofenac sodium gel was 5- to 17-fold lower than with oral diclofenac, resulting in less

pronounced systemic effects [5]. This is a key consideration for balancing efficacy and safety.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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